Cas no 77286-66-9 (ET-18-OCH3)

• Product Name: ET-18-OCH3
• CAS No: 77286-66-9
• MF: C₂₇H₅₈NO₆P
• MW: 523.726290225983
• CID: 563857
• PubChem ID: 6918215
• Update Time: 2025-04-19

ET-18-OCH3 Chemical and Physical Properties

Names and Identifiers

• 3,5,9-Trioxa-4-phosphaheptacosan-1-aminium,4-hydroxy-7-methoxy-N,N,N-trimethyl-, inner salt, 4-oxide, (7R)-
• 1-O-octadecyl-2-O-methyl-sn-glycero-3-phosphocholine
• 2-O-methyl PAF C-18
• 3,5,9-Trioxa-4-phosphaheptacosan-1-aminium,4-hydroxy-7-methoxy-N,N,N-trimethyl-, inner salt, 4...
• Edelfosine
• 18:0-1:0 DIETHER PC
• 1-O-OCTADECYL-2-O-METHYL-RAC-GLYCERO-3-PHOSPHOCHOLINE
• 2-O-METHYL-1-O-OCTADECYL-SN-GLYCERO-3-PHOSPHOCHOLINE
• ET-18-OCH3
• iso-PPADS tetrasodium salt
• L-A-PHOSPHATIDYLCHOLINE-B-O-METHYL-GAMM A-O-OCTADECYL
• RAC-ET-18-OCH3
• SN-ET-18-OCH3
• [(2R)-2-methoxy-3-octadecoxypropyl] 2-(trimethylazaniumyl)ethyl phosphate
• 1-O-Octadecyl-2-O-methyl-sn-glyceryl-3-phosphorylcholine
• BDBM86730
• NCGC00093851-06
• (2R)-2-methoxy-3-(octadecyloxy)propyl 2-(trimethylazaniumyl)ethyl phosphate
• 1-Octadecyl-2-methyl-sn-glycero-3-phosphocholine
• Edelfosine, (R)-
• SDCCGSBI-0050415.P002
• SCHEMBL436257
• 3,5,9-Trioxa-4-phosphaheptacosan-1-aminium
• NCGC00093851-01
• Edelfosine;2-O-Methyl-PAF-C-18
• PC(O-18:0/O-1:0)
• CCG-204522
• NCGC00093851-02
• (R)-2-Methoxy-3-(octadecyloxy)propyl(2-(trimethylammonio)ethyl)phosphate
• HMS3648P18
• UNII-LZ198HY9OE
• MFCD00063527
• ET-18-OCH - CAS 70641-51-9
• (+)-(R)-ET-18-OMe
• (+)-(R)-ET-18-OCH3
• E 1779
• HMS3402G03
• 77286-66-9
• LZ198HY9OE
• HMS1361G03
• Tox21_500430
• NCGC00093851-11
• 1-OCTADECYL-2-METHYLGLYCERO-3 PC
• TLC-ELL-12
• (R)-edelfosine
• HB0278
• 1-Stearyl-2-methyl-sn-glycero-3-phosphocholine
• 1-O-Octadecyl-2-O-methyl-sn-glycero-3-phosphorylcholine
• 3,5,9-Trioxa-4-phosphaheptacosan-1-aminium, 4-hydroxy-7-methoxy-N,N,N-trimethyl-, inner salt, 4-oxide, (7R)-
• HMS1989G03
• HMS3261E22
• NCGC00261115-01
• C27H58NO6P
• BML3-F02
• NCGC00093851-03
• Edelfosine, 1-O-octadecyl-2-O-methyl-sn-glycero-3-phosphocholine, chloroform
• (+)-(R)-Edelfosine
• 3,5,9-Trioxa-4-phosphaheptacosan-1-aminium,4-hydroxy-7-methoxy-N,N,N-trimethyl-,inner salt,4-oxide
• Edelfosine; 1-octadecyl-2-O-methyl-glycero-3-phosphocholine
• (7R)-4-Hydroxy-7-methoxy-N,N,N-trimethyl-3,5,9-trioxa-4-phosphaheptacosan-1-aminium-4-oxide
• AKOS024457387
• HY-108610
• Q27147892
• NCGC00093851-05
• HMS1791G03
• EU-0100430
• CHEMBL107514
• LP00430
• DTXSID20922896
• NCGC00093851-04
• CAS_77286-66-9
• Edelfosine, 1-O-octadecyl-2-O-methyl-sn-glycero-3-phosphocholine, powder
• MHFRGQHAERHWKZ-HHHXNRCGSA-N
• (R)-2-Methoxy-3-(octadecyloxy)propyl (2-(trimethylammonio)ethyl) phosphate
• CHEBI:78653
• 3,5,9-Trioxa-4-phosphaheptacosan-1-aminium,4-hydroxy-7-methoxy-N,N,N-trimethyl-,inner salt,4-oxide,(7R)-
• 3,5,9-Trioxa-4-phosphaheptacosan-1-aminium, 4-hydroxy-7-methoxy-N,N,N-trimethyl-, inner salt, 4-oxide, (R)-
• 1-O-octadecyl-2-O-methyl-sn-glycero-3-phosphocholine hydrate
• Edelfosine?
• 2-O-Methyl-PAF (C)
• G91037

• Inchi： 1S/C27H58NO6P/c1-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-23-32-25-27(31-5)26-34-35(29,30)33-24-22-28(2,3)4/h27H,6-26H2,1-5H3/t27-/m1/s1
• InChI Key： MHFRGQHAERHWKZ-HHHXNRCGSA-N
• SMILES： P(=O)([O-])(OC[C@@H](COCCCCCCCCCCCCCCCCCC)OC)OCC[N+](C)(C)C

Computed Properties

• Exact Mass: 523.40000
• Monoisotopic Mass: 523.40017557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 27
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.6
• Topological Polar Surface Area: 77Ų

Experimental Properties

• Color/Form: White solid
• Solubility: ethanol: 15 mg/mL at 45 °C, soluble
• PSA: 86.86000
• LogP: 7.55750
• Color/Form: 5 mg/mL (999995C-5mg)
• Solubility: Soluble in water

ET-18-OCH3 Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22-S24/25
• Storage Condition：−20°C
• Safety Term：22-24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerophospholipids Glycerophosphocholines Dialkylglycerol-3-phosphocholines